Cas no 30618-84-9 (Glycerol monomercaptoacetate)

• Product Name: Glycerol monomercaptoacetate
• CAS No: 30618-84-9
• MF: C₅H₁₀O₄S
• MW: 166.195500850677
• MDL: MFCD00153007
• CID: 53632
• PubChem ID: 3034372
• Update Time: 2025-08-05

Glycerol monomercaptoacetate Chemical and Physical Properties

Names and Identifiers

• Glycerol monomercaptoacetate
• Glyceryl monothioglycolate
• GLYCEROL MONOTHIOGLYCOLATE, 78~82
• Acetic acid,mercapto-,monoester with glycerol
• Aceticacid,mercapto-,monoesterwith1,2,3-propanetriol
• Einecs 250-264-8
• GLYCEROLMONOTHIOGLYCOLATE
• GLYCERYL THIOGLYCOLATE
• MERCAPTOACETIC ACID GLYCERYL ESTER
• Mercaptoacetic acid monoester with 1,2,3-propanetriol
• mercaptoacetic acid,monoester with propane-1,2,3-triol
• 30618-84-9
• CHEBI:156545
• DOGJSOZYUGJVKS-UHFFFAOYSA-N
• Glyceryl 1-thioglycolate
• Acetic acid, 2-mercapto-, 2,3-dihydroxypropyl ester
• Glycerol monomercaptoacetate, technical grade, 82%
• MFCD00153007
• FT-0651643
• Acetic acid, 2-mercapto-, monoester with 1,2,3-propanetriol
• EC 250-264-8
• Glycerolmonomercaptoacetate
• H10926
• 0FWE72AF2P
• Glyceryl monothioglycolate, Techincal grade
• glycerol monothioglycolate
• Mercaptoacetic acid, monoester with propane-1,2,3-triol
• NS00008029
• AKOS006274928
• DTXSID60873439
• Mercaptoacetic acid, monoester with 1,2,3-propanetriol
• 0A100Y3J61
• Glycerol 1-monothioglycolate
• UNII-0A100Y3J61
• Acetic acid, mercapto-, monoester with 1,2,3-propanetriol
• 2,3-dihydroxypropyl sulfanylacetate
• UNII-0FWE72AF2P
• 2,3-dihydroxypropyl 2-sulfanylacetate
• SCHEMBL107724
• 2,3-dihydroxypropyl 2-mercaptoacetate
• Glyceryl 1-monothioglycolate
• 68148-42-5
• Q27236512
• Acetic acid, mercapto-, monoester with glycerol
• Mercaptoacetic acid monoester with 1,2,3-propanetrio

• MDL： MFCD00153007
• Inchi： 1S/C5H10O4S/c6-1-4(7)2-9-5(8)3-10/h4,6-7,10H,1-3H2
• InChI Key： DOGJSOZYUGJVKS-UHFFFAOYSA-N
• SMILES： SCC(=O)OCC(CO)O

Computed Properties

• Exact Mass: 166.03000
• Monoisotopic Mass: 166.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 359.8±27.0 °C at 760 mmHg
• Flash Point: 171.4±23.7 °C
• Refractive Index: 1.524
• PSA: 105.56000
• LogP: -1.18740
• Vapor Pressure: No data available

Glycerol monomercaptoacetate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H301 (97.5%) H312 (92.5%) H317 (100%)
• Storage Condition：Store at room temperature

Additional information on Glycerol monomercaptoacetate

Introduction to Glycerol Monomercaptoacetate (CAS No. 30618-84-9)

Glycerol monomercaptoacetate, chemically known by its CAS number 30618-84-9, is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention for its versatile applications in various scientific domains. The molecule consists of a glycerol backbone with a mercapto group and an acetate moiety, making it a valuable intermediate in synthetic chemistry and biochemical processes.

The structural uniqueness of glycerol monomercaptoacetate lies in its ability to participate in a wide range of chemical reactions due to the presence of both hydroxyl and thiol functional groups. These groups enable the compound to act as a nucleophile or an electrophile, depending on the reaction conditions. This dual functionality has made it a popular choice in the synthesis of complex molecules, particularly in the pharmaceutical industry where precise molecular modifications are often required.

In recent years, glycerol monomercaptoacetate has been extensively studied for its potential applications in drug development. Its ability to form stable complexes with metal ions has led to research into its use as a chelating agent. This property is particularly relevant in the development of targeted drug delivery systems, where precise control over drug release is crucial. Additionally, the compound's role in stabilizing reactive intermediates has been explored in various synthetic pathways, enhancing overall reaction efficiency.

The pharmaceutical industry has also shown interest in glycerol monomercaptoacetate for its potential as a precursor in the synthesis of bioactive molecules. Its structural components can be incorporated into more complex structures, leading to the development of novel therapeutic agents. For instance, researchers have investigated its use in creating derivatives that exhibit antimicrobial and anti-inflammatory properties. These studies highlight the compound's versatility and its potential to contribute to advancements in medicinal chemistry.

Beyond pharmaceutical applications, glycerol monomercaptoacetate finds utility in other scientific domains. In materials science, for example, it has been utilized as a modifier in polymer formulations to enhance material properties such as flexibility and durability. The compound's ability to form hydrogen bonds with other molecules also makes it useful in developing adhesives and coatings that require strong intermolecular interactions.

The environmental impact of using glycerol monomercaptoacetate has also been a point of interest. Studies have demonstrated its biodegradability under certain conditions, suggesting that it can be an environmentally friendly alternative to more persistent synthetic compounds. This aspect is particularly important as industries strive to adopt greener practices and reduce their ecological footprint.

In conclusion, glycerol monomercaptoacetate (CAS No. 30618-84-9) is a multifaceted compound with significant implications across various scientific fields. Its unique chemical properties make it invaluable in pharmaceutical research, materials science, and environmental applications. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation and progress in multiple domains.